![molecular formula C16H16ClNO3S2 B2821206 1-(2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-3-(phenylsulfonyl)propan-1-one CAS No. 2034287-45-9](/img/structure/B2821206.png)
1-(2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-3-(phenylsulfonyl)propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-3-(phenylsulfonyl)propan-1-one is a useful research compound. Its molecular formula is C16H16ClNO3S2 and its molecular weight is 369.88. The purity is usually 95%.
BenchChem offers high-quality 1-(2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-3-(phenylsulfonyl)propan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-3-(phenylsulfonyl)propan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Pyridine Derivatives
The synthesis of various pyridine derivatives, including those with phenylsulfonyl groups, has been explored in scientific research. This involves one-pot, four-component reactions and other synthetic routes to yield novel compounds with potential biological activities (Devi & Perumal, 2007).
Antimicrobial and Surface Activity
Some derivatives, like the 1,2,4-triazole derivatives, have been synthesized and shown to possess antimicrobial properties. These compounds can also act as surface active agents, indicating their potential application in various fields (El-Sayed, 2006).
Synthesis of 1-(Arylsulfonyl)pyrrolidines
Research has been conducted on the synthesis of 1-(arylsulfonyl)pyrrolidines from phenols and related derivatives. This synthesis process proceeds under mild conditions, offering a method for creating pyrrolidine-1-sulfonylarene derivatives (Smolobochkin et al., 2017).
Crystal and Molecular Structures
Studies on the crystal and molecular structures of thiopyranylidenedihydropyridine SS-dioxides have provided insights into the structural characteristics of these compounds. This information is crucial for understanding their chemical properties and potential applications (Andreetti et al., 1973).
Synthesis of Novel Pyrazolopyrimidines
A series of pyrazolo[1,5-a]pyrimidine ring systems containing phenylsulfonyl moiety have been synthesized. These compounds have shown promising antimicrobial activities, suggesting their potential in medicinal chemistry (Alsaedi et al., 2019).
Catalytic Applications
Complexes synthesized using derivatives like 2,6-bis((phenylseleno)methyl)pyridine have been used as catalysts in organic reactions, demonstrating their potential in facilitating chemical processes (Das et al., 2009).
properties
IUPAC Name |
3-(benzenesulfonyl)-1-(2-chloro-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClNO3S2/c17-15-10-12-11-18(8-6-14(12)22-15)16(19)7-9-23(20,21)13-4-2-1-3-5-13/h1-5,10H,6-9,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNJQDWJWFZGRLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1SC(=C2)Cl)C(=O)CCS(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-3-(phenylsulfonyl)propan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.